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Compound of Interest

Compound Name: Silanediol salicylate

Cat. No.: B12700885 Get Quote

In-Depth Technical Guide to Silanediol Salicylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Silanediol Salicylate, detailing its

chemical properties, proposed mechanisms of action, and relevant experimental

methodologies. This document is intended to serve as a core resource for professionals in

research, development, and formulation science.

Chemical Identity and Properties
Silanediol Salicylate is an organosilicon compound that functions as an ester of salicylic acid.

It is primarily utilized in the cosmetics and personal care industry as a skin conditioning agent

and emollient.[1][2][3] The incorporation of the silanediol moiety is intended to modulate the

properties of salicylic acid, potentially enhancing its delivery, bioavailability, or formulation

compatibility.

Chemical Data Summary
The fundamental chemical and physical properties of Silanediol Salicylate are summarized

below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12700885?utm_src=pdf-interest
https://www.benchchem.com/product/b12700885?utm_src=pdf-body
https://www.benchchem.com/product/b12700885?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5724678/
https://www.pnas.org/doi/10.1073/pnas.96.9.5292
https://en.wikipedia.org/wiki/Aspirin
https://www.benchchem.com/product/b12700885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 187939-06-6 [4][5][6][7][8]

Molecular Formula C₉H₁₂O₄Si [4][5]

Molecular Weight 212.27 g/mol [1][4]

IUPAC Name
[hydroxy(dimethyl)silyl] 2-

hydroxybenzoate
[1]

Synonyms

2-Hydroxybenzoic acid,

dihydroxysilyl ester; Benzoic

acid, 2-

((hydroxydimethylsilyl)oxy)-;

D.S.B. C

[1][4][8]

Appearance
Clear, colorless to slightly pink

or light yellow viscous liquid
[5][9]

Solubility Water-soluble [4][5]

Stability

Stable, but can be easily

hydrolyzed. Heat may initiate

polymerization.

[4]

Functional Profile
In cosmetic and dermatological formulations, Silanediol Salicylate is valued for a range of

properties attributed to its hybrid structure, combining the benefits of a salicylate with an

organosilicon.
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Functional Property Description Source(s)

Skin Conditioning

Acts as an emollient, making

the skin smooth and supple,

and helps maintain skin in

good condition.

[2][10]

Anti-inflammatory

The salicylate moiety provides

anti-inflammatory effects,

helping to soothe the skin and

reduce redness and irritation.

[5][9]

Antioxidant

Exhibits antioxidant properties,

protecting the skin from

damage caused by free

radicals.

[5]

Collagen & Elastin

Purported to stimulate the

growth of collagen and elastin

fibers, making it useful in anti-

aging formulations.

[5]

Film-Forming

Possesses film-forming

capabilities, which can aid in

creating a protective barrier on

the skin.

[4]

Mechanism of Action: Salicylate Anti-Inflammatory
Pathway
The primary pharmacological activity of Silanediol Salicylate is derived from its salicylate

component. Salicylates are well-established non-steroidal anti-inflammatory drugs (NSAIDs)

that exert their effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[11]

[12][13] This inhibition reduces the synthesis of prostaglandins, which are key mediators of

inflammation, pain, and fever.[11][13][14]

Additionally, salicylates can modulate inflammatory responses by inhibiting the activation of the

transcription factor NF-κB (nuclear factor-kappa B), which plays a central role in regulating the
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expression of pro-inflammatory genes.[5][15]

Signaling Pathway Diagram
The following diagram illustrates the established anti-inflammatory signaling pathway of

salicylates.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12700885#silanediol-salicylate-cas-number-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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